Cas no 944901-55-7 (1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 944901-55-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD10696376
• CID: 2818034
• Update Time: 2023-08-07

1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(3-methylphenyl)triazole-4-carboxylic acid
• AB57185
• 1-m-Tolyl-1H-[1,2,3]triazole-4-carboxylic acid
• Z1171979224
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3-methylphenyl)-

• MDL： MFCD10696376
• Inchi： 1S/C10H9N3O2/c1-7-3-2-4-8(5-7)13-6-9(10(14)15)11-12-13/h2-6H,1H3,(H,14,15)
• InChI Key： SLGDDWABRNAGHM-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2=CC=CC(C)=C2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.6
• Topological Polar Surface Area: 68